Cas no 1008607-91-7 (N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 1008607-91-7
• MF: C₁₈H₂₅N₃O₅
• MW: 363.40820479393
• CID: 6494856
• Update Time: 2025-08-03

N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide
• N-cyclopentyl-2-(diethylamino)-2-(6-nitrobenzo[d][1,3]dioxol-5-yl)acetamide
• 1,3-Benzodioxole-5-acetamide, N-cyclopentyl-α-(diethylamino)-6-nitro-

• Inchi： 1S/C18H25N3O5/c1-3-20(4-2)17(18(22)19-12-7-5-6-8-12)13-9-15-16(26-11-25-15)10-14(13)21(23)24/h9-10,12,17H,3-8,11H2,1-2H3,(H,19,22)
• InChI Key： LTSSQRZCUMEKCX-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(N(CC)CC)C1C=C2C(=CC=1[N+]([O-])=O)OCO2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 554.5±50.0 °C(Predicted)
• pka: 14.33±0.20(Predicted)

Additional information on N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide

Research Briefing on N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide (CAS: 1008607-91-7)

Recent studies on the compound N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide (CAS: 1008607-91-7) have unveiled its potential applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and acetamide moieties, has been investigated for its pharmacological properties, particularly in modulating specific biological pathways. The following briefing synthesizes the latest findings, methodologies, and implications of research involving this molecule.

One of the primary focuses of recent research has been the compound's interaction with neurotransmitter systems. Preliminary in vitro studies suggest that N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide exhibits affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets in neuropharmacology. The diethylamino group in the structure appears to play a pivotal role in receptor binding, while the nitrobenzodioxol moiety contributes to the compound's stability and bioavailability. These findings were corroborated by molecular docking simulations and competitive binding assays, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

Further investigations have explored the compound's potential as an analgesic or anxiolytic agent. In vivo models demonstrated dose-dependent effects on pain perception and anxiety-like behaviors, with minimal off-target effects at therapeutic doses. Researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry to monitor the compound's pharmacokinetics, revealing a favorable half-life and metabolic profile. These results position N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide as a promising candidate for further preclinical development.

Another significant area of research involves the compound's synthetic pathway and structural analogs. A 2024 study in Organic & Biomolecular Chemistry detailed an optimized synthesis route for CAS: 1008607-91-7, improving yield and purity through novel catalytic methods. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance selectivity for target receptors while reducing potential side effects. These advancements are critical for the development of next-generation derivatives with improved therapeutic indices.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as long-term toxicity, cross-reactivity with other receptor subtypes, and scalable synthesis need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, as highlighted in recent conference proceedings from the American Chemical Society's annual meeting.

In conclusion, N-cyclopentyl-2-(diethylamino)-2-(6-nitro-2H-1,3-benzodioxol-5-yl)acetamide represents a compelling case study in drug discovery, blending chemical innovation with biological relevance. Its multifaceted pharmacological profile and structural versatility make it a valuable tool for both basic research and therapeutic development. Continued investigation into its mechanisms and applications is expected to yield significant contributions to the chemical biology and pharmaceutical fields in the coming years.